Cas no 1807938-57-3 ((2R)-2-hydroxy-2,6,6-trimethylbicyclo3.1.1heptan-3-one)

• Product Name: (2R)-2-hydroxy-2,6,6-trimethylbicyclo3.1.1heptan-3-one
• CAS No: 1807938-57-3
• MF: C₁₀H₁₆O₂
• MW: 168.23
• MDL: MFCD28397392
• CID: 5103401
• PubChem ID: 12760079
• Update Time: 2025-07-14

(2R)-2-hydroxy-2,6,6-trimethylbicyclo3.1.1heptan-3-one Chemical and Physical Properties

Names and Identifiers

• (2R)-2-hydroxy-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
• 1807938-57-3
• (2R)-2-hydroxy-2,6,6-trimethylbicyclo3.1.1heptan-3-one

• MDL： MFCD28397392
• Inchi： 1S/C10H16O2/c1-9(2)6-4-7(9)10(3,12)8(11)5-6/h6-7,12H,4-5H2,1-3H3/t6?,7?,10-/m1/s1
• InChI Key： VZRRCQOUNSHSGB-HNQUHTCLSA-N
• SMILES： C12CC(C1(C)C)CC(=O)[C@@]2(O)C

Additional information on (2R)-2-hydroxy-2,6,6-trimethylbicyclo3.1.1heptan-3-one

Introduction to (2R)-2-hydroxy-2,6,6-trimethylbicyclo3.1.1heptan-3-one (CAS No. 1807938-57-3)

The compound (2R)-2-hydroxy-2,6,6-trimethylbicyclo3.1.1heptan-3-one, identified by its CAS number 1807938-57-3, is a molecule of significant interest in the field of chemical biology and pharmaceutical research. This triterpenoid derivative exhibits a complex structural framework that has garnered attention due to its potential biological activities and synthetic utility.

Structurally, the compound features a bicyclic system consisting of three rings, including a cyclohexane ring and two six-membered rings fused together. The presence of multiple stereocenters, particularly the (2R) configuration at the 2-position, contributes to its unique chiral properties. This stereochemistry is crucial for its biological interactions and has been a focus of study in recent years.

The< strong>2-hydroxy group at the 2-position of the molecule introduces a polar functional moiety, which can influence solubility and interactions with biological targets. Additionally, the< strong>2,6,6-trimethyl substituents provide steric hindrance and contribute to the overall stability of the molecule. These structural features make it an intriguing candidate for further investigation in drug discovery and molecular recognition.

In recent years, there has been growing interest in natural product-inspired molecules due to their diverse biological activities and synthetic accessibility. The< strong>bicyclo3.1.1heptan-3-one scaffold is known to be present in several bioactive compounds isolated from plants and microorganisms. The specific configuration of< strong>(2R)-2-hydroxy-2,6,6-trimethylbicyclo3.1.1heptan-3-one aligns it with this class of compounds, suggesting potential applications in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows for further functionalization through various organic transformations, enabling chemists to design derivatives with tailored properties. This flexibility has made it a valuable tool in synthetic chemistry labs worldwide.

The biological activity of< strong>(2R)-2-hydroxy-2,6,6-trimethylbicyclo3.1.1heptan-3-one has been explored in several preclinical studies. Initial research suggests that it may exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. These findings are particularly exciting given the increasing demand for natural product-derived drugs that target chronic inflammatory diseases.

The synthesis of this compound has also been optimized in recent years, leading to more efficient and scalable methods. Advances in asymmetric synthesis have allowed for the production of enantiomerically pure forms of< strong>(2R)-2-hydroxy-2,6,6-trimethylbicyclo3.1.1heptan-3-one, which is critical for evaluating its biological activity accurately. These improvements have opened up new avenues for research and development in the field.

The< strong>CAS number 1807938-57-3 serves as a unique identifier for this compound, ensuring consistency in scientific literature and patent filings. This standardized nomenclature is essential for researchers who need to reference specific chemical entities accurately across different studies and publications.

In conclusion, the compound< strong>(2R)-2-hydroxy-2,6,6-trimethylbicyclo3.1.1heptan-3-one represents a fascinating example of how structural complexity can lead to novel biological activities. Its potential applications in drug discovery and synthetic chemistry make it a valuable asset for researchers working in these fields. As our understanding of its properties continues to grow, we can expect to see further innovations arising from this versatile molecule.